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Compound Focus: Quizalofop-P

CAS No.: 94051-08-8

Cat. No.: S631670

The following table summarizes key environmental fate parameters for Quizalofop-P-ethyl and its primary
metabolite, compared to glyphosate. This data is particularly relevant for use on railway tracks, a scenario

where soils often have low organic carbon content, increasing leaching risk [1].

Mean DTso Mean KFoc
Primar Degradation Half- Sorption Leaching Potential to
Compound y_ ( . g_ . ( p_ . . J
Metabolite Life) in Railway Coefficient) in Groundwater
Soils Railway Soils
Quizalofop- Quizalofop- Slower than in Lower than in Low for parent
P-ethyl [1] P-acid agricultural soils agricultural soils compound, but
highest for
Quizalofop-P-acid
Glyphosate AMPA - Strongly retained by  Low
[1] mineral substrates

Key Insight: While Quizalofop-P-ethyl itself has low leaching potential, its major metabolite, Quizalofop-
P-acid, poses a significantly higher risk of contaminating groundwater, especially in the low-organic soils
typical of railway tracks [1]. Glyphosate and its metabolite AMPA are strongly bound to soil particles,

resulting in a lower leaching potential [1].
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Efficacy & Crop Safety Data

For agricultural use, particularly in systems like soybean-corn intercropping, efficacy and drift damage are
critical factors. The table below presents data on the performance of Quizalofop-P-ethyl and other

herbicides as alternatives to glyphosate.

Application Target Weeds /
Herbicide i d Key Efficacy | Safety Finding
Context Crops
Quizalofop-P-ethyl [2] Soybean-Corn Gramineous Drift of >5% deposition rate
Intercropping weeds / Corn causes plant height inhibition in
corn.
ACCase-inhibitors (e.g., Cereal Rye Cereal Rye / Provided >94% control of cereal
Fluazifop-P-butyl, Termination Soybean rye, comparable to glyphosate.
Quizalofop-P-ethyl) [3]
Clethodim (ACCase- Cereal Rye Cereal Rye / Provided only 31-77% control,
inhibitor) [3] Termination Soybean less effective than glyphosate.
Glufosinate [4] Landscape Annual weeds / Controls most annual weeds as
Plantings Ornamentals effectively as glyphosate, but

less effective on perennials.

Key Insight: Quizalofop-P-ethyl is highly effective against grasses, but its potential for drift damage to
non-target crops like corn is a significant risk that requires careful management [2]. Other ACCase-
inhibitors can be effective replacements for glyphosate in specific scenarios, such as terminating cover crops

[3].

Detailed Experimental Protocols

To ensure the reproducibility of the data cited, here are the methodologies from key studies.

Protocol: Drift Damage of Quizalofop-P-ethyl to Corn [2]
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e Objective: To determine the threshold of drift deposition that causes damage to corn.
e Test System: Potted corn (variety Suyu 39) in a greenhouse.
e Herbicide Application:
o Equipment: Bioassay Spray Tower (3WP-2000).
o Formulation: 10% Quizalofop-P-ethyl EC at 600 mL/ha.
o Variables: Three spray volumes (150, 300, 450 L/ha) and four drift deposition rates (1%, 5%,
10%, 30%).
e Data Collection: Symptoms of herbicide damage and plant height inhibition rates were recorded 7
and 14 days after application.

Protocol: Degradation & Sorption in Railway Soils [1]

e Objective: To determine degradation and sorption of 2,4-D and Quizalofop-P-ethyl in railway soils.
¢ Soil Sampling: Soils collected from three Swiss railway tracks and one crushed sand material.
¢ Incubation Experiment:
o Test substances (parent compounds and metabolites) were applied to 800 g portions of field-
moist soil.
o Concentrations: 800 pg of 2,4-D, Quizalofop-P-ethyl, or Quizalofop-P-acid; 80 ug of
metabolites.
e Analysis: Degradation rates (half-life, DTso) and sorption coefficients (KFoc) were measured and
compared to values from agricultural soils.

Visual Summary: Decision Pathway for Herbicide
Comparison

The diagram below outlines the key decision factors and relationships when comparing Quizalefop-P-ethyl

with glyphosate alternatives, based on the experimental data.
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Herbicide Comparison:
Quizalofop-P-ethyl vs. Glyphosate Alternatives
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Glyphosate]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b631670#quizalofop-p-environmental-impact-vs-glyphosate-

alternatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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